molecular formula C17H24O5 B127218 Ethyl 4-(6-acetyl-3-hydroxy-2-propylphenoxy)butanoate CAS No. 122714-53-8

Ethyl 4-(6-acetyl-3-hydroxy-2-propylphenoxy)butanoate

Cat. No. B127218
CAS RN: 122714-53-8
M. Wt: 308.4 g/mol
InChI Key: MEFUYKDJCOTBGV-UHFFFAOYSA-N
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Description

Ethyl 4-(6-acetyl-3-hydroxy-2-propylphenoxy)butanoate is a chemical compound with the molecular formula C17H24O5 and a molecular weight of 308.37 . It is used as an intermediate in the synthesis of Tipelukast-d6, a labeled analogue of Tipelukast . Tipelukast is a novel oral anti-inflammatory agent that suppresses bladder hyperactivity in a rat model .


Molecular Structure Analysis

The molecular structure of Ethyl 4-(6-acetyl-3-hydroxy-2-propylphenoxy)butanoate consists of 17 carbon atoms, 24 hydrogen atoms, and 5 oxygen atoms . The exact structure is not provided in the search results.


Physical And Chemical Properties Analysis

Ethyl 4-(6-acetyl-3-hydroxy-2-propylphenoxy)butanoate has a predicted boiling point of 467.1±45.0 °C and a predicted density of 1.106±0.06 g/cm3 . Its pKa value is predicted to be 8.32±0.23 .

properties

IUPAC Name

ethyl 4-(6-acetyl-3-hydroxy-2-propylphenoxy)butanoate
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C17H24O5/c1-4-7-14-15(19)10-9-13(12(3)18)17(14)22-11-6-8-16(20)21-5-2/h9-10,19H,4-8,11H2,1-3H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

MEFUYKDJCOTBGV-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCCC1=C(C=CC(=C1OCCCC(=O)OCC)C(=O)C)O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C17H24O5
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID80575963
Record name Ethyl 4-(6-acetyl-3-hydroxy-2-propylphenoxy)butanoate
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID80575963
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

308.4 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

Ethyl 4-(6-acetyl-3-hydroxy-2-propylphenoxy)butanoate

CAS RN

122714-53-8
Record name Ethyl 4-(6-acetyl-3-hydroxy-2-propylphenoxy)butanoate
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID80575963
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Synthesis routes and methods

Procedure details

A solution of ethyl 4-(6-acetyl-3-benzyloxy-2-propylphenoxy)butanoate (2.2 g) in ethanol (30 ml) was hydrogenated over 10% palladium on activated carbon (0.45 g) under atmospheric pressure at room temperature. After hydrogen absorption ceased, the catalyst was removed and the solution was evaporated. The residue was purified by silica gel column chromatography, eluting with benzene-ethyl acetate (1:4), to give the title compound (1.2 g, 70.5%) as yellow oil.
Quantity
2.2 g
Type
reactant
Reaction Step One
Quantity
30 mL
Type
solvent
Reaction Step Two
Quantity
0.45 g
Type
catalyst
Reaction Step Three
Yield
70.5%

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